4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(3-nitrophenyl)benzoic acid
• InChI: InChI=1S/C13H8FNO4/c14-9-4-5-11(13(16)17)12(7-9)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
• InChI Key: YEOFZQSCLBLFBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID40681377
• Molecular Weight: 261.20 g/mol
• CAS RN: 1261891-70-6

Description

4-Fluoro-2-(3-nitrophenyl)benzoic acid (4-FNPBA) is a widely used organic compound in the field of organic synthesis. It is a fluorinated aromatic acid with a nitro group attached to the benzene ring. 4-FNPBA is a versatile building block for organic synthesis and is used in a variety of reactions due to its unique structure. It has been used in the synthesis of novel compounds, such as drugs and other biologically active compounds, as well as in the development of materials and catalysts.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that the nitro group attached to the benzene ring is responsible for the reactivity of the compound. The nitro group is able to form a resonance stabilized anion, which is capable of forming a strong bond with other molecules. This makes 4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% a versatile building block for organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% are not yet fully understood. However, it is believed that the compound is not toxic and is not known to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% in laboratory experiments is its high purity, which is typically 95%. This makes it an ideal building block for organic synthesis. Additionally, 4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% is relatively easy to synthesize and is relatively inexpensive. However, the compound is highly reactive and should be handled with caution.

Future Directions

The potential future directions for 4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% include further research into its mechanism of action and its biochemical and physiological effects. Additionally, further research into its use as a building block for organic synthesis, as well as its use in the development of materials and catalysts, could be beneficial. Finally, further research into the synthesis of other fluorinated aromatic acids, such as 4-fluorobenzoic acid and 4-fluorotoluene, could be beneficial.

Synthesis Methods

4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% can be synthesized by several methods, but the most common method is the nitration of 4-fluorobenzoic acid with a mixture of nitric and sulfuric acids. This reaction is typically carried out at room temperature and yields a product with a purity of 95%. The reaction is typically conducted in a closed system in order to prevent the formation of hazardous by-products.

Scientific Research Applications

4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% has been widely used in scientific research, particularly in the fields of organic synthesis and materials science. It has been used as a building block for the synthesis of novel compounds, such as drugs and other biologically active compounds. It has also been used in the development of materials, such as polymers and catalysts. In addition, 4-Fluoro-2-(3-nitrophenyl)benzoic acid, 95% has been used in the synthesis of other fluorinated aromatic acids, such as 4-fluorobenzoic acid and 4-fluorotoluene.